Cas no 1366240-01-8 ((3S)-3-(3,5-dichloropyridin-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: (3S)-3-(3,5-dichloropyridin-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 1366240-01-8
• MF: C₂₃H₁₈Cl₂N₂O₄
• MW: 457.306024074554
• CID: 5776717
• PubChem ID: 165807541
• Update Time: 2025-10-28

(3S)-3-(3,5-dichloropyridin-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1164455
• (3S)-3-(3,5-dichloropyridin-4-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 1366240-01-8
• (3S)-3-(3,5-dichloropyridin-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

• Inchi： 1S/C23H18Cl2N2O4/c24-18-10-26-11-19(25)22(18)20(9-21(28)29)27-23(30)31-12-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,10-11,17,20H,9,12H2,(H,27,30)(H,28,29)/t20-/m0/s1
• InChI Key： OPLVZTMOHHIFRU-FQEVSTJZSA-N
• SMILES： ClC1C=NC=C(C=1[C@H](CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)Cl

Computed Properties

• Exact Mass: 456.0643624g/mol
• Monoisotopic Mass: 456.0643624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 88.5Ų

Additional information on (3S)-3-(3,5-dichloropyridin-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Compound Introduction: (3S)-3-(3,5-dichloropyridin-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 1366240-01-8)

Chemical entities with intricate structures often serve as pivotal intermediates in the pharmaceutical industry, particularly in the development of innovative therapeutic agents. One such compound, (3S)-3-(3,5-dichloropyridin-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, identified by its CAS number CAS No. 1366240-01-8, has garnered attention due to its unique chemical composition and potential biological activities. This compound belongs to a class of molecules characterized by a chiral center and a complex aromatic system, which are frequently explored in medicinal chemistry for their ability to modulate biological pathways with high specificity.

The molecular structure of this compound features a propanoic acid backbone substituted with a fluorinated pyridine ring and an amino group protected by a fluorenylmethoxycarbonyl (Fmoc) moiety. The presence of the (3S) configuration indicates a specific stereochemical arrangement that can significantly influence the compound's pharmacokinetic and pharmacodynamic properties. Such stereochemical control is crucial in drug design, as it can determine the compound's efficacy, selectivity, and metabolic stability.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease pathways. The fluorinated pyridine moiety in this compound is particularly noteworthy, as it is a common structural feature in many bioactive molecules known for their interaction with biological targets. Pyridine derivatives have been extensively studied for their potential applications in treating neurological disorders, inflammatory diseases, and cancer. The dichloro substitution on the pyridine ring may enhance the compound's binding affinity to its intended target by increasing its lipophilicity and electronic properties.

The Fmoc-protected amino group serves as a temporary protecting group in peptide synthesis but also adds complexity to the molecule's overall properties. In drug development, such protecting groups are often employed to prevent unwanted side reactions during synthetic processes. However, their presence can also influence the compound's solubility and bioavailability, necessitating careful optimization during formulation development. The fluorene component further contributes to the molecule's hydrophobicity, which may be advantageous for membrane permeability but could also pose challenges in aqueous solubility.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to rapidly evaluate the biological activity of complex molecules like this one. Virtual screening techniques have been particularly useful in identifying potential hits that exhibit favorable interactions with biological targets. For instance, molecular docking studies have suggested that compounds with similar structural motifs may interact with enzymes or receptors involved in signal transduction pathways relevant to diseases such as cancer and neurodegeneration.

Experimental validation of these computational predictions has been crucial in advancing the development of novel therapeutic agents. In vitro assays have been employed to assess the compound's potency, selectivity, and toxicity profiles. Initial studies have shown promising results regarding its interaction with specific enzymes and receptors, suggesting potential therapeutic applications. However, further research is needed to fully elucidate its mechanism of action and assess its suitability for clinical development.

The synthesis of this compound presents unique challenges due to its complex architecture. Multi-step synthetic routes involving functional group transformations such as chlorination, amination, and protection-deprotection steps are typically required to construct the desired molecule. Advances in synthetic methodologies have made it possible to streamline these processes, reducing both cost and environmental impact. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly valuable in facilitating the preparation of enantiomerically pure compounds like this one.

Given its structural complexity and potential biological activity, this compound represents an interesting candidate for further exploration in drug discovery programs. Its unique combination of structural features makes it suitable for targeting multiple disease pathways simultaneously or for developing combination therapies that leverage synergistic effects between different bioactive molecules. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one may play a significant role in addressing unmet medical needs.

The future direction of research on this compound may include exploring its derivatives to optimize its pharmacological properties further. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune the molecule's activity profile while maintaining its core structural framework. Such modifications can enhance potency, selectivity, solubility, and metabolic stability—key factors that determine a drug's clinical efficacy and safety profile.

In conclusion, (3S)-3-(3,5-dichloropyridin-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 1366240-01-8) is a structurally complex molecule with significant potential in pharmaceutical applications. Its unique chemical features make it an attractive candidate for further investigation into various therapeutic areas. As our understanding of disease mechanisms continues to evolve and new synthetic techniques become available, compounds like this one are likely to contribute valuable insights into the development of next-generation therapeutics.